3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid

• IUPAC Name: 4-methyl-3-(propan-2-ylsulfamoyl)benzoic acid
• InChI: InChI=1S/C11H15NO4S/c1-7(2)12-17(15,16)10-6-9(11(13)14)5-4-8(10)3/h4-7,12H,1-3H3,(H,13,14)
• InChI Key: ADORIPGIBUBNAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC(C)C
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid, also known as IBMSA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. IBMSA is a sulfonamide-based compound that has been synthesized using different methods.

Mechanism of Action

3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid is believed to exert its biological activity by inhibiting the activity of enzymes, such as carbonic anhydrase and urease. It has also been found to interact with DNA and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit different biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, which is involved in the regulation of acid-base balance in the body. This compound has also been found to inhibit the activity of urease, which is involved in the breakdown of urea in the body. In addition, this compound has been found to induce apoptosis in cancer cells and exhibit anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid has several advantages for lab experiments, including its easy synthesis method and its potential applications in different fields. However, this compound has some limitations, including its low solubility in water, which can affect its bioavailability and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid, including the investigation of its potential applications in drug design and delivery, the development of new synthetic methods for this compound, and the investigation of its potential toxicity in vivo. In addition, the investigation of the structure-activity relationship of this compound can provide insight into its biological activity and potential applications.

Scientific Research Applications

3-[(isopropylamino)sulfonyl]-4-methylbenzoic acid has been investigated for its potential applications in different fields, including medicinal chemistry, material science, and analytical chemistry. This compound has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. It has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and as a fluorescent probe for the detection of metal ions.